Cas no 536742-64-0 (1-(4-Bromophenyl)-3-pyrrolidinol)

• Product Name: 1-(4-Bromophenyl)-3-pyrrolidinol
• CAS No: 536742-64-0
• MF: C₁₀H₁₂BrNO
• MW: 242.11238193512
• MDL: MFCD18914810
• CID: 1062476
• PubChem ID: 59158899
• Update Time: 2025-05-22

1-(4-Bromophenyl)-3-pyrrolidinol Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromophenyl)-3-pyrrolidinol
• 1-(4-bromo-phenyl)-pyrrolidin-3-ol
• A857348
• F94795
• CS-0342931
• DTXSID201302649
• SCHEMBL1750888
• 536742-64-0
• MFCD18914810
• 1-(4-bromophenyl)pyrrolidin-3-ol
• DS-020163
• SB37559
• EN300-233799

• MDL： MFCD18914810
• Inchi： 1S/C10H12BrNO/c11-8-1-3-9(4-2-8)12-6-5-10(13)7-12/h1-4,10,13H,5-7H2
• InChI Key： VXAGQCJOIGKVLU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1CCC(C1)O

Computed Properties

• Exact Mass: 241.01026
• Monoisotopic Mass: 241.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• PSA: 23.47

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-(4-Bromophenyl)-3-pyrrolidinol

Comprehensive Overview of 1-(4-Bromophenyl)-3-pyrrolidinol (CAS No. 536742-64-0): Properties, Applications, and Industry Insights

1-(4-Bromophenyl)-3-pyrrolidinol (CAS No. 536742-64-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. The compound belongs to the class of aryl-substituted pyrrolidinols, which are widely explored for their potential in drug discovery and material science. Its molecular formula, C₁₀H₁₂BrNO, highlights the presence of a bromophenyl moiety, a key functional group that enhances reactivity and binding affinity in biological systems.

In recent years, the demand for high-purity 1-(4-Bromophenyl)-3-pyrrolidinol has surged, driven by its applications in small-molecule therapeutics and catalysis. Researchers are particularly interested in its role as a building block for kinase inhibitors, a hot topic in oncology and autoimmune disease research. The compound’s pyrrolidine scaffold is also a focal point in AI-driven drug design, as computational models increasingly prioritize heterocyclic structures for optimized pharmacokinetics.

The synthesis of 1-(4-Bromophenyl)-3-pyrrolidinol typically involves multi-step organic reactions, including Buchwald-Hartwig coupling or reductive amination, with yields optimized through modern flow chemistry techniques. Analytical characterization via HPLC and NMR spectroscopy ensures compliance with stringent pharmaceutical-grade standards, a critical factor for manufacturers targeting GMP-certified production.

From an industrial perspective, the compound aligns with the growing trend toward sustainable chemistry. Innovations in green solvents and catalytic recycling have reduced the environmental footprint of its synthesis. This resonates with global searches for "eco-friendly brominated compounds" and "green synthesis of pyrrolidines," reflecting broader market priorities.

In summary, 1-(4-Bromophenyl)-3-pyrrolidinol (CAS No. 536742-64-0) exemplifies the intersection of medicinal chemistry and process innovation. Its versatility and relevance to cutting-edge research ensure its continued prominence in both academic and industrial settings.